Synthesis and photophysics of a porphyrin–fullerene dyad assembled through Watson–Crick hydrogen bonding†

Chemical Communications Pub Date: 2005-02-10 DOI: 10.1039/B418345B

Abstract

A novel porphyrin–fullerene dyad assembled through Watson–Crick hydrogen bonds is described; this system undergoes photoinduced electron transfer upon irradiation with visible light to produce a charge separated state that is substantially longer lived than that of previous dyads of this type.

Graphical abstract: Synthesis and photophysics of a porphyrin–fullerene dyad assembled through Watson–Crick hydrogen bonding
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